molecular formula C8H18ClNO B6221333 (3R)-3-(tert-butoxy)pyrrolidine hydrochloride CAS No. 2757961-73-0

(3R)-3-(tert-butoxy)pyrrolidine hydrochloride

Cat. No.: B6221333
CAS No.: 2757961-73-0
M. Wt: 179.7
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Description

(3R)-3-(tert-butoxy)pyrrolidine hydrochloride: is a chemical compound with a pyrrolidine ring substituted at the third position with a tert-butoxy group. The compound is often used in organic synthesis and pharmaceutical research due to its unique structural properties and reactivity.

Properties

CAS No.

2757961-73-0

Molecular Formula

C8H18ClNO

Molecular Weight

179.7

Purity

95

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

    Starting Materials: The synthesis typically begins with pyrrolidine, a five-membered nitrogen-containing ring.

    tert-Butylation: The tert-butoxy group is introduced via a tert-butylation reaction. This can be achieved using tert-butyl bromide in the presence of a base such as sodium hydride.

    Hydrochloride Formation: The final step involves converting the free base to its hydrochloride salt by treating it with hydrochloric acid.

Reaction Conditions

    Temperature: The tert-butylation reaction is usually carried out at room temperature.

    Solvent: Common solvents include tetrahydrofuran (THF) or dichloromethane (DCM).

    Purification: The product is typically purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the synthesis of (3R)-3-(tert-butoxy)pyrrolidine hydrochloride may involve continuous flow reactors to enhance efficiency and yield. The use of automated systems ensures precise control over reaction conditions, leading to higher purity and consistency.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst.

    Substitution: Nucleophilic substitution reactions are common, where the tert-butoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in aqueous solution.

    Reduction: Hydrogen gas with palladium on carbon.

    Substitution: Sodium hydride in THF for deprotonation followed by nucleophilic attack.

Major Products

    Oxidation: Formation of corresponding ketones or carboxylic acids.

    Reduction: Formation of the corresponding amine.

    Substitution: Various substituted pyrrolidines depending on the nucleophile used.

Scientific Research Applications

Chemistry

    Building Block: Used as a building block in the synthesis of more complex molecules.

    Catalysis: Acts as a ligand in catalytic reactions, enhancing the reactivity and selectivity of catalysts.

Biology

    Enzyme Inhibition: Studied for its potential to inhibit certain enzymes, making it a candidate for drug development.

    Protein Binding: Used in studies to understand protein-ligand interactions.

Medicine

    Drug Development: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

    Pharmacokinetics: Studied for its absorption, distribution, metabolism, and excretion properties.

Industry

    Material Science: Used in the development of new materials with specific properties.

    Agrochemicals: Investigated for its potential use in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of (3R)-3-(tert-butoxy)pyrrolidine hydrochloride involves its interaction with molecular targets such as enzymes or receptors. The tert-butoxy group can enhance the compound’s lipophilicity, facilitating its passage through cell membranes. Once inside the cell, it can interact with specific proteins, altering their function and leading to the desired biological effect.

Comparison with Similar Compounds

Conclusion

(3R)-3-(tert-butoxy)pyrrolidine hydrochloride is a versatile compound with significant applications in various fields of scientific research. Its unique structural features and reactivity make it a valuable tool in organic synthesis, medicinal chemistry, and industrial applications. Understanding its preparation methods, chemical reactions, and mechanism of action can further enhance its utility in these areas.

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